Cas no 2228458-47-5 (tert-butyl 4-(1-amino-2-hydroxypropan-2-yl)-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-(1-amino-2-hydroxypropan-2-yl)-1H-imidazole-1-carboxylate
• CAS No: 2228458-47-5
• MF: C₁₁H₁₉N₃O₃
• MW: 241.286862611771
• CID: 6367556
• PubChem ID: 165734204
• Update Time: 2025-06-08

tert-butyl 4-(1-amino-2-hydroxypropan-2-yl)-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(1-amino-2-hydroxypropan-2-yl)-1H-imidazole-1-carboxylate
• 2228458-47-5
• EN300-1896429

• Inchi： 1S/C11H19N3O3/c1-10(2,3)17-9(15)14-5-8(13-7-14)11(4,16)6-12/h5,7,16H,6,12H2,1-4H3
• InChI Key： ZWICXHCHKZFIQS-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC(=C1)C(C)(CN)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 241.14264148g/mol
• Monoisotopic Mass: 241.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 90.4Ų

Additional information on tert-butyl 4-(1-amino-2-hydroxypropan-2-yl)-1H-imidazole-1-carboxylate

Introduction to tert-butyl 4-(1-amino-2-hydroxypropan-2-yl)-1H-imidazole-1-carboxylate (CAS No. 2228458-47-5)

tert-butyl 4-(1-amino-2-hydroxypropan-2-yl)-1H-imidazole-1-carboxylate, with the CAS number 2228458-47-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazoles and is characterized by its unique structural features, which include a tert-butyl group, an imidazole ring, and a hydroxypropan-2-yl moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of tert-butyl 4-(1-amino-2-hydroxypropan-2-yl)-1H-imidazole-1-carboxylate can be represented as follows: C₁₃H₂₃N₃O₃. The tert-butyl group provides steric protection, while the imidazole ring offers a platform for interactions with biological targets. The hydroxypropan-2-yl moiety introduces additional functionality, enhancing the compound's solubility and reactivity. These properties collectively make this compound an attractive candidate for further investigation.

In recent years, imidazoles have been extensively studied for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The presence of the tert-butyl group in tert-butyl 4-(1-amino-2-hydroxypropan-2-yl)-1H-imidazole-1-carboxylate adds an extra layer of complexity and potential for optimization in drug design. This compound has been explored for its potential as a prodrug, where the tert-butyl group can be cleaved under specific conditions to release the active form of the molecule.

CAS No. 2228458-47-5 has been synthesized through various methods, including multistep organic synthesis routes. One common approach involves the reaction of tert-butyl 4-chloroimidazole-1-carboxylate with 1-amino-2-hydroxypropan-2-one in the presence of a suitable base. This method provides high yields and purity, making it suitable for large-scale production. The synthetic route can be optimized to improve efficiency and reduce costs, which is crucial for its application in pharmaceutical research.

The biological activity of tert-butyl 4-(1-amino-2-hydroxypropan-2-yl)-1H-imidazole-1-carboxylate has been evaluated in several studies. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has shown promising activity as an inhibitor of histone deacetylases (HDACs), which are key targets in cancer therapy. HDAC inhibitors have been shown to induce cell cycle arrest, apoptosis, and differentiation in cancer cells, making them valuable therapeutic agents.

In addition to its potential as an HDAC inhibitor, CAS No. 2228458-47-5 has also been investigated for its anti-inflammatory properties. Inflammation is a critical component of many diseases, including autoimmune disorders and chronic inflammatory conditions. Studies have demonstrated that this compound can modulate the expression of pro-inflammatory cytokines and reduce inflammation in vitro and in vivo models. These findings suggest that it may have therapeutic potential in treating inflammatory diseases.

The pharmacokinetic properties of tert-butyl 4-(1-amino-2-hydroxypropan-2-yl)-1H-imidazole-1-carboxylate have also been studied to understand its behavior in biological systems. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits good oral bioavailability and stability in plasma, which are essential characteristics for a drug candidate. However, further studies are needed to optimize these properties and ensure optimal therapeutic efficacy.

Toxicity studies on CAS No. 2228458-47-5 have shown that it is generally well-tolerated at therapeutic doses. However, like any new chemical entity (NCE), it is crucial to conduct comprehensive safety assessments before advancing to clinical trials. Preclinical toxicity studies have identified no significant adverse effects at relevant concentrations, but ongoing research is necessary to ensure long-term safety.

In conclusion, tert-butyl 4-(1-amino-2-hydroxypropan-2-yl)-1H-imidazole-1-carboxylate (CAS No. 2228458-47-5) is a promising compound with diverse biological activities and potential applications in drug discovery and development. Its unique structural features make it an attractive candidate for further optimization and evaluation as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, highlighting its significance in the field of medicinal chemistry.